6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• IUPAC Name: 6,7-dimethoxy-3,3-dimethyl-1-phenyl-2,4-dihydro-1H-isoquinoline;hydrochloride
• InChI: InChI=1S/C19H23NO2.ClH/c1-19(2)12-14-10-16(21-3)17(22-4)11-15(14)18(20-19)13-8-6-5-7-9-13;/h5-11,18,20H,12H2,1-4H3;1H
• InChI Key: PLKVEAMAKMKWMU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC(=C(C=C2C(N1)C3=CC=CC=C3)OC)OC)C.Cl
• Molecular Formula: C19H24ClNO2
• Molecular Weight: 333.8 g/mol

Description

6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, also known as Fasudil, is a potent inhibitor of Rho-kinase, an enzyme that plays a crucial role in the regulation of smooth muscle contraction and cell motility. Fasudil has been extensively studied for its potential therapeutic applications in various diseases, including cerebral vasospasm, pulmonary hypertension, and cancer.

Mechanism of Action

6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride works by inhibiting the activity of Rho-kinase, an enzyme that plays a crucial role in the regulation of smooth muscle contraction and cell motility. Rho-kinase is involved in the phosphorylation of myosin light chain, which leads to smooth muscle contraction. By inhibiting Rho-kinase, 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride reduces smooth muscle contraction, thereby dilating blood vessels and increasing blood flow.
Biochemical and physiological effects
6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been shown to have a number of biochemical and physiological effects. In addition to its effects on smooth muscle contraction, 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been shown to reduce inflammation and oxidative stress, and to improve endothelial function. 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been shown to have neuroprotective effects, protecting against neuronal damage and death in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has several advantages for lab experiments. It is a potent and selective inhibitor of Rho-kinase, making it a valuable tool for studying the Rho-kinase pathway. 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is also water-soluble, making it easy to administer to cells and animals.
However, 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has some limitations for lab experiments. It has a short half-life in vivo, which can make it difficult to achieve sustained inhibition of Rho-kinase. In addition, 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride can have off-target effects on other kinases, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research on 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. One area of interest is the development of more potent and selective inhibitors of Rho-kinase. Another area of interest is the use of 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in combination with other drugs for the treatment of various diseases. For example, 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been shown to enhance the anti-cancer effects of chemotherapy drugs in animal models of cancer. Finally, there is interest in the development of 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride derivatives that have improved pharmacokinetic properties, such as longer half-life and increased bioavailability.

Synthesis Methods

6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride can be synthesized by reacting 1-phenyl-1,2,3,4-tetrahydroisoquinoline with 3,3-dimethyl-2-bromo-1-propene in the presence of a palladium catalyst. The resulting product is then treated with methoxyacetic acid and hydrochloric acid to yield 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride hydrochloride. The overall yield of this synthesis method is approximately 10%.

Scientific Research Applications

6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been extensively studied for its potential therapeutic applications in various diseases. In particular, it has been shown to be effective in treating cerebral vasospasm, a condition that occurs after subarachnoid hemorrhage and can lead to stroke and brain damage. 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride works by relaxing the smooth muscle cells in the blood vessels, thereby increasing blood flow to the brain.
6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been studied for its potential use in treating pulmonary hypertension, a condition that causes high blood pressure in the lungs and can lead to heart failure. 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride works by dilating the blood vessels in the lungs, thereby reducing the workload on the heart.
In addition, 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been shown to have anti-cancer properties. It works by inhibiting the Rho-kinase pathway, which is involved in cancer cell growth and metastasis. 6,7-dimethoxy-3,3-dimethyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been shown to be effective in reducing tumor growth and metastasis in animal models of cancer.